Glutaramate
Overview
Description
Glutaramate is a monocarboxylic acid anion that is obtained by removal of a proton from the carboxylic acid group of glutaramic acid. It is a conjugate base of a glutaramic acid.
Scientific Research Applications
Role in Brain Pathophysiology
- Hypoxic–Ischemic Brain Damage : Glutamate's role as a neurotoxin is evident in its contribution to brain damage during hypoxia and ischemia. Drugs targeting glutamate accumulation or blocking its effects might be effective in treating strokes (Rothman & Olney, 1986).
Neurotransmitter Functions
- General Role in CNS : As the primary excitatory neurotransmitter, glutamate participates in various brain functions including synaptic signaling, learning, and memory (Fonnum, 1984).
- Epilepsy and CNS Disorders : Glutamate is intricately involved in seizure activity and epileptogenesis, with potential implications for developing anticonvulsant therapies (Meldrum, 1994).
Neurodevelopment and Neuroprotection
- Neuroprotection : Certain β-lactam antibiotics can increase glutamate transporter expression, providing neuroprotection in models of ischemic injury and motor neuron degeneration (Rothstein et al., 2005).
- Influence on Neuronal Outgrowth : Glutamate influences the outgrowth of dendrites and axons in neurons, suggesting its role in neurodevelopment (Mattson, Dou, & Kater, 1988).
Medical Imaging Applications
- Magnetic Resonance Imaging : Glutamate can be imaged via nuclear magnetic resonance, offering insights into brain function and pathology (Cai et al., 2011).
Non-Neuronal Functions
- Peripheral Tissue Signaling : Glutamate signaling extends to non-neuronal tissues like bone, pancreas, and skin, indicating its broader role as a 'cytokine' (Skerry & Genever, 2001).
Potential in Cancer Therapy
- Target Against Cancer : NMDA receptors, regulated by glutamate, could be therapeutic targets in various types of cancer (Mehrotra & Koiri, 2015).
Behavioral and Cognitive Effects
- Memory and Cognition : Glutamate's role in learning and memory formation is crucial, with potential therapeutic implications in neurological disorders (Tabassum et al., 2020).
Immunological Impact
- Modulation of Lymphocyte Function : Glutamate receptors in human lymphocytes suggest its role in modulating immune responses (Lombardi et al., 2001).
Properties
IUPAC Name |
5-amino-5-oxopentanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO3/c6-4(7)2-1-3-5(8)9/h1-3H2,(H2,6,7)(H,8,9)/p-1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GTFMAONWNTUZEW-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC(=O)N)CC(=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8NO3- |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
130.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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